4-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoic acid
4-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoic acid
An aldose reductase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
439108-15-3
VCID:
VC20830380
InChI:
InChI=1S/C12H11ClN2O3/c13-9-6-4-8(5-7-9)12-14-10(18-15-12)2-1-3-11(16)17/h4-7H,1-3H2,(H,16,17)
SMILES:
C1=CC(=CC=C1C2=NOC(=N2)CCCC(=O)O)Cl
Molecular Formula:
C12H11ClN2O3
Molecular Weight:
266.68 g/mol
4-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoic acid
CAS No.: 439108-15-3
Cat. No.: VC20830380
Molecular Formula: C12H11ClN2O3
Molecular Weight: 266.68 g/mol
* For research use only. Not for human or veterinary use.
![4-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoic acid - 439108-15-3](/images/no_structure.jpg)
Specification
| Description | An aldose reductase inhibitor. |
|---|---|
| CAS No. | 439108-15-3 |
| Molecular Formula | C12H11ClN2O3 |
| Molecular Weight | 266.68 g/mol |
| IUPAC Name | 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoic acid |
| Standard InChI | InChI=1S/C12H11ClN2O3/c13-9-6-4-8(5-7-9)12-14-10(18-15-12)2-1-3-11(16)17/h4-7H,1-3H2,(H,16,17) |
| Standard InChI Key | ROMPPAWVATWIKR-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C2=NOC(=N2)CCCC(=O)O)Cl |
| Canonical SMILES | C1=CC(=CC=C1C2=NOC(=N2)CCCC(=O)O)Cl |
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